Cas no 19046-81-2 (3H-Purin-6-amine,3-(2-deoxy-a-D-erythro-pentofuranosyl)-)

• Product Name: 3H-Purin-6-amine,3-(2-deoxy-a-D-erythro-pentofuranosyl)-
• CAS No: 19046-81-2
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 237048
• PubChem ID: 135478825
• Update Time: 2025-04-19

3H-Purin-6-amine,3-(2-deoxy-a-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine,3-(2-deoxy-a-D-erythro-pentofuranosyl)-
• 3-(2-Deoxy-α-D-erythro-pentofuranosyl)-3H-purin-6-amine
• 3-(2-deoxypentofuranosyl)-3h-purin-6-amine
• 19046-81-2
• NSC121927
• DTXSID00940614
• ZINC01711069
• NSC-121927

• Inchi： 1S/C10H13N5O3/c11-9-8-10(13-3-12-8)15(4-14-9)7-1-5(17)6(2-16)18-7/h3-7,11,16-17H,1-2H2,(H,12,13)
• InChI Key： XIYJFEVWIGYTRK-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C=NC(C2=C1N=CN2)=N)O

Computed Properties

• Exact Mass: 251.10199
• Monoisotopic Mass: 251.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: -0.8

Experimental Properties

• Density: 1.91
• Boiling Point: 484.7°Cat760mmHg
• Flash Point: 246.9°C
• Refractive Index: 1.863
• PSA: 116.03
• LogP: -0.36960